![molecular formula C17H25NO2 B6172723 tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate CAS No. 2470438-93-6](/img/new.no-structure.jpg)
tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate
Overview
Description
Tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate is a chemical compound with the molecular formula C17H25NO2. It is a piperidine derivative, which is a class of compounds known for their significant role in the pharmaceutical industry. Piperidine derivatives are often used in the synthesis of various drugs due to their biological activity and structural versatility .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate typically involves the esterification of 4-(piperidin-4-yl)phenylacetic acid with tert-butyl alcohol. The reaction is usually catalyzed by an acid such as sulfuric acid or a base like sodium hydroxide. The reaction conditions often include refluxing the mixture to facilitate the esterification process .
Industrial Production Methods
In industrial settings, the production of this compound may involve continuous flow reactors to optimize the reaction efficiency and yield. The use of catalysts and controlled reaction environments ensures the consistent production of high-purity compounds .
Chemical Reactions Analysis
Types of Reactions
Tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the ester group to an alcohol.
Substitution: The piperidine ring can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles like amines or halides can be used in substitution reactions.
Major Products Formed
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of alcohols.
Substitution: Formation of substituted piperidine derivatives.
Scientific Research Applications
Tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activity and interactions with biological targets.
Medicine: Investigated for its potential therapeutic properties, including its role in drug development.
Industry: Utilized in the production of pharmaceuticals and other fine chemicals.
Mechanism of Action
The mechanism of action of tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Tert-butyl 2-(piperidin-4-yl)acetate: A closely related compound with similar structural features.
Tert-butyl 4-(piperidin-4-ylmethyl)piperazine-1-carboxylate: Another piperidine derivative with different functional groups.
Uniqueness
Tert-butyl 2-[4-(piperidin-4-yl)phenyl]acetate is unique due to its specific ester functional group and the presence of the piperidine ring, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2470438-93-6 |
|---|---|
Molecular Formula |
C17H25NO2 |
Molecular Weight |
275.4 |
Purity |
95 |
Origin of Product |
United States |
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